5,6-Dihydroimidazo[2,1-b][1,3]thiazol-3-ylacetic acid

• IUPAC Name: 2-(5,6-dihydroimidazo[2,1-b][1,3]thiazol-3-yl)acetic acid
• InChI: InChI=1S/C7H8N2O2S/c10-6(11)3-5-4-12-7-8-1-2-9(5)7/h4H,1-3H2,(H,10,11)
• InChI Key: KYLGVTXSFSDBGX-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CSC2=N1)CC(=O)O
• Molecular Formula: C7H8N2O2S
• DSSTOX Substance ID: DTXSID30352766
• Molecular Weight: 184.22 g/mol
• CAS No.: 158197-27-4

Description

This compound has shown promise due to its potent antiviral activity and long intracellular half-life, making it a potential candidate for extended-duration dosing .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MK-8591 involves the preparation of 4’-ethynyl-2-fluoro-2’-deoxyadenosine (EFdA). The reaction conditions typically involve the use of palladium-catalyzed coupling reactions and fluorination reagents under controlled temperature and pressure conditions .

Industrial Production Methods

For industrial production, MK-8591 can be prepared using hot melt extrusion (HME), a continuous and solvent-free processing method. This method involves blending the drug and polymer powders, followed by extrusion to form the final product . This technique is advantageous for producing pharmaceutical combination products with consistent quality and stability.

Chemical Reactions Analysis

Types of Reactions

MK-8591 undergoes various chemical reactions, including phosphorylation, which is crucial for its activation. The compound is converted intracellularly to its active triphosphate form, MK-8591-TP . This phosphorylation process involves the addition of phosphate groups to the molecule, facilitated by cellular kinases.

Common Reagents and Conditions

The phosphorylation of MK-8591 requires the presence of adenosine kinase and other cellular enzymes that facilitate the addition of phosphate groups . The reaction conditions typically involve physiological pH and temperature, ensuring efficient conversion to the active form.

Major Products Formed

The major product formed from the phosphorylation of MK-8591 is MK-8591-TP, which is the active pharmacological form responsible for its antiviral activity .

Scientific Research Applications

Medicine: MK-8591 is primarily investigated for its use in the treatment and prevention of HIV-1 infection. .

Biology: The compound’s mechanism of action and its interactions with reverse transcriptase make it a valuable tool for studying viral replication and resistance mechanisms.

Chemistry: MK-8591’s unique structure and reactivity provide insights into nucleoside analog synthesis and the development of new antiviral agents.

Mechanism of Action

MK-8591 exerts its effects by inhibiting the reverse transcriptase enzyme of HIV-1. It acts as a chain terminator, preventing the elongation of the viral DNA strand during replication . The compound’s unique structure allows it to form strong interactions with the active site of reverse transcriptase, even in the presence of drug-resistant mutations . This inhibition of translocation and potent antiviral activity make MK-8591 a promising candidate for HIV-1 treatment .

Comparison with Similar Compounds

Similar Compounds

Tenofovir: Another nucleoside reverse transcriptase inhibitor (NRTI) used in the treatment of HIV-1 infection.

Emtricitabine: An NRTI commonly used in combination with other antiretrovirals for HIV-1 treatment.

Lamivudine: An NRTI used in the treatment of HIV-1 and hepatitis B virus infections.

Uniqueness of MK-8591

MK-8591 stands out due to its long intracellular half-life and potent activity against drug-resistant HIV-1 strains . Its ability to be administered in extended-duration formulations, such as implants, offers a significant advantage in improving patient adherence and reducing the frequency of dosing .